Cas no 1466801-49-9 (Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)-
• CAS No: 1466801-49-9
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5281086
• Update Time: 2025-10-29

Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-(3-methylbutyl)oxolane
• Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)-

• Inchi： 1S/C10H19BrO/c1-9(2)3-4-10(7-11)5-6-12-8-10/h9H,3-8H2,1-2H3
• InChI Key： USUMFVGCNRZNSX-UHFFFAOYSA-N
• SMILES： BrCC1(COCC1)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)-

Recent Advances in the Application of Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- (CAS: 1466801-49-9) in Chemical Biology and Pharmaceutical Research

The compound Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- (CAS: 1466801-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent studies have demonstrated that Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- exhibits promising activity as a building block for the synthesis of complex heterocyclic compounds. Its bromomethyl group offers a reactive site for further functionalization, making it a versatile intermediate in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel inhibitors targeting various enzymes, including those involved in inflammatory pathways and cancer progression.

One notable application of 1466801-49-9 is its role in the synthesis of furan-based analogs with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of furan derivatives, which demonstrated improved bioavailability and target specificity compared to their predecessors. The study emphasized the compound's potential in overcoming common challenges associated with drug delivery and metabolism.

In addition to its pharmaceutical applications, Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- has shown promise in chemical biology research. Recent investigations have explored its use as a molecular probe for studying protein-ligand interactions. The bromomethyl group allows for efficient conjugation with biomolecules, enabling researchers to track and analyze biological processes at the molecular level. This application has particular relevance in the study of enzyme mechanisms and drug-target engagement.

Despite these advancements, challenges remain in the large-scale production and optimization of 1466801-49-9 derivatives. Current research efforts are focused on developing more efficient synthetic routes and improving the compound's stability under physiological conditions. Recent patents filed in 2024 suggest that several pharmaceutical companies are actively investigating proprietary methods for the scalable production of this compound and its derivatives.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-3-(3-methylbutyl)- (CAS: 1466801-49-9) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.